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Compound of Interest

Compound Name: AFR-605 free base

CAS No.: 214707-81-0

Cat. No.: B1664406

Get Quote

Compound Profile & Physicochemical Challenges[1]
[2][4][5]
AFR-605 is a synthetic indazole-3-carboxamide derivative.[1] While often supplied as a

hydrochloride salt for stability, the Free Base form is frequently utilized for specific lipid-based

formulations or membrane permeability studies. However, the free base presents distinct

handling challenges due to its lipophilicity and ionization behavior.
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Property Value / Characteristic Implication for Handling

Molecular Formula C₂₄H₃₁N₅O

High carbon content relative to

polar groups indicates poor

aqueous solubility.[1][2]

Molecular Weight 405.54 g/mol

Moderate size; capable of

crossing membranes but prone

to aggregation.

Predicted LogP ~3.8 - 4.2
Highly Lipophilic. Practically

insoluble in neutral water.[1]

pKa (Basic) ~9.2 (Piperidine nitrogen)

pH Dependent Solubility.

Soluble only at pH < 6.0;

precipitates at physiological pH

(7.4).

Physical State Off-white solid / Viscous oil

Can be sticky and difficult to

weigh accurately; hygroscopic.

[1]

Troubleshooting Guide (Q&A)
Category A: Solubility & Stock Preparation[2][6]
Q1: I am trying to dissolve AFR-605 Free Base in PBS (pH 7.4) or water, but it floats or sticks

to the tube. Why? A: This is the most common error. As a free base, AFR-605 is unprotonated

and highly lipophilic at neutral pH. It behaves like an oil.

The Fix: You must dissolve the free base in an organic solvent (DMSO or Ethanol) first, or

convert it to a salt in situ using acid.

Protocol: Prepare a 10–50 mM stock in 100% anhydrous DMSO. Do not attempt to dissolve

directly in aqueous buffer.

Q2: My DMSO stock solution crashes out (precipitates) when I dilute it into cell culture media.

How do I prevent this? A: This "solvent shock" occurs because the local concentration of the

hydrophobic free base exceeds its solubility limit before it can disperse.
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The Fix:

Vortexing: Vortex the media while slowly adding the DMSO stock (dropwise).

Concentration Limit: Ensure the final concentration is below the solubility ceiling (typically

< 10 µM for this class of free bases in media).

BSA Carrier: Pre-incubate the media with 0.1% BSA (Bovine Serum Albumin).[2] The

albumin binds the lipophilic free base, keeping it in suspension and preventing

precipitation on the plasticware.

Category B: In Vivo Formulation[1][2]
Q3: Can I use the DMSO stock for animal injections (IP/IV)? A: High DMSO concentrations are

toxic. For in vivo work with the free base, you need a vehicle that solubilizes lipophilic

molecules.

Recommended Vehicle (Solution): 5% DMSO + 5% Tween-80 + 90% Saline.[1]

Note: If the solution becomes cloudy upon adding saline, acidify the saline slightly (pH

4.5–5.0) with dilute HCl. This protonates the piperidine nitrogen, effectively turning the free

base into a soluble salt in situ.

Recommended Vehicle (Suspension): 0.5% Methylcellulose (MC) + 0.1% Tween-80.[1] This

creates a stable suspension for oral gavage (PO).

Category C: Stability & Storage[1][2]
Q4: My Free Base turned yellow/brown after a month on the bench. Is it still good? A: Likely

not. The free base amine is susceptible to oxidation (N-oxide formation) and moisture

absorption.[1]

Storage Rule: Store solid AFR-605 Free Base at -20°C, desiccated, and protected from

light.

Stock Storage: DMSO stocks should be aliquoted and stored at -20°C. Avoid repeated

freeze-thaw cycles, which introduce moisture and promote precipitation.[1]
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Step-by-Step Protocols
Protocol 1: Preparation of 10 mM Stock Solution
Target: Create a stable master stock for in vitro assays.

Weighing: Accurately weigh 4.05 mg of AFR-605 Free Base.

Tip: If the compound is oily/sticky, weigh it directly into a glass vial to avoid loss on

weighing paper.

Solubilization: Add 1.0 mL of anhydrous DMSO (molecular biology grade).

Mixing: Vortex vigorously for 30 seconds. If particles persist, warm to 37°C for 2 minutes.

Sonication is rarely needed for the free base in DMSO.

Storage: Aliquot into 50 µL volumes in amber tubes. Store at -20°C.

Protocol 2: "In Situ" Salt Conversion for Aqueous
Assays
Target: Dissolving the free base in water without organic solvents (for DMSO-sensitive assays).

[1]

Weigh 4.05 mg of AFR-605 Free Base.

Add 900 µL of deionized water (Result: Cloudy suspension).

While stirring, slowly add 1.0 M HCl in 10 µL increments.

Monitor clarity. As the pH drops below ~6.0, the amine protonates, and the solution will turn

clear.

Adjust final volume to 1.0 mL with water.

Result: You now have a 10 mM stock of AFR-605 HCl (in situ).[1]

Visualizing the Solubilization Logic
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The following diagram illustrates the decision-making process for handling AFR-605 based on

the required final application.

Start: AFR-605 Free Base (Solid)

Intended Application?

In Vitro (Cell Culture/Enzyme)

High Throughput

In Vivo (Animal Models)

Pharmacokinetics

Prepare 10-50mM Stock
in 100% DMSO

Oral Gavage (PO):
0.5% Methylcellulose

Suspension

Injection (IP/IV):
Acidified Saline (pH 5.0)

or 5% DMSO/Tween

Solution

Dilute into Media
(Final DMSO < 0.1%)

Check for Precipitation

Add 0.1% BSA

Yes (Cloudy)

Proceed to Assay

No (Clear)
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Click to download full resolution via product page

Caption: Decision tree for formulating AFR-605 Free Base, highlighting the critical divergence

between organic stock preparation for in vitro use and pH-adjusted vehicles for in vivo

administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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